Cas no 2137787-28-9 (2-(Dimethylamino)-1-[2-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]ethan-1-one)

2-(Dimethylamino)-1-[2-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]ethan-1-one is a bicyclic tertiary amine derivative with a hydroxymethyl functional group, offering unique structural and reactivity features. Its rigid azabicyclo[2.2.1]heptane framework enhances stereochemical control, making it valuable in asymmetric synthesis and pharmaceutical applications. The presence of both dimethylamino and hydroxymethyl groups provides versatile reactivity for further functionalization, such as nucleophilic substitution or coordination chemistry. This compound is particularly useful as a chiral building block or ligand in catalysis, where its constrained geometry can influence selectivity. Its stability and solubility in common organic solvents further facilitate its use in synthetic workflows.

2-(Dimethylamino)-1-[2-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]ethan-1-one structure

2137787-28-9 structure

Product Name:2-(Dimethylamino)-1-[2-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]ethan-1-one

CAS No:2137787-28-9

MF:C₁₁H₂₀N₂O₂

MW:212.288702964783

CID:6340773

PubChem ID:165458433

Update Time:2025-06-03

2-(Dimethylamino)-1-[2-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-(dimethylamino)-1-[2-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]ethan-1-one
- EN300-737990
- 2137787-28-9
- 2-(Dimethylamino)-1-[2-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]ethan-1-one
- Inchi： 1S/C11H20N2O2/c1-12(2)6-11(15)13-9-3-4-10(13)8(5-9)7-14/h8-10,14H,3-7H2,1-2H3
- InChI Key： MBTPIHCPDAJSBC-UHFFFAOYSA-N
- SMILES： OCC1CC2CCC1N2C(CN(C)C)=O

Computed Properties

Exact Mass: 212.152477885g/mol
Monoisotopic Mass: 212.152477885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 43.8Å²

2-(Dimethylamino)-1-[2-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-737990-1.0g	2-(dimethylamino)-1-[2-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]ethan-1-one	2137787-28-9		1g	$0.0	2023-06-06

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Additional information on 2-(Dimethylamino)-1-[2-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]ethan-1-one

Compound 2-(Dimethylamino)-1-[2-(Hydroxymethyl)-7-Azabicyclo[2.2.1]Heptan-7-Yl]Ethan-1-One (CAS No: 2137787-28-9)

The compound 2-(Dimethylamino)-1-[2-(Hydroxymethyl)-7-Azabicyclo[2.2.1]Heptan-7-Yl]Ethan-1-One, with the CAS registry number 2137787-28-9, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development.

This compound is characterized by its bicyclic structure, specifically a 7-Azabicyclo[2.2.1]heptane framework, which forms the core of the molecule. The bicyclic system is further substituted with a hydroxymethyl group at position 2 and a dimethylamino group at position 1 of the ethanone moiety, creating a highly functionalized molecule with potential for diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of such bicyclic structures in drug design, particularly in the development of bioactive compounds with improved pharmacokinetic properties. The presence of the dimethylamino group introduces basicity, which can enhance the compound's ability to interact with biological targets, while the hydroxymethyl group provides hydrophilic properties that may improve solubility and bioavailability.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions, including alkylation, cyclization, and oxidation steps, to assemble the bicyclic framework and introduce the necessary substituents. Researchers have explored various synthetic pathways to optimize yield and purity, with recent advancements focusing on environmentally friendly methodologies and catalytic systems.

In terms of chemical properties, this compound exhibits interesting behavior in both solution and solid-state conditions due to its rigid bicyclic structure and functional groups' electronic effects. For instance, studies have shown that the compound can undergo various types of condensation reactions under specific conditions, making it a valuable building block in organic synthesis.

The biological evaluation of this compound has revealed promising results in several assays related to enzyme inhibition and cellular activity, suggesting its potential as a lead compound in drug discovery programs targeting various therapeutic areas such as oncology or infectious diseases.

Furthermore, computational studies using molecular modeling techniques have provided insights into the compound's interaction with potential biological targets at an atomic level, aiding in the design of more potent analogs through rational drug design principles.

In conclusion, Compound 2-(Dimethylamino)-1-[2-(Hydroxymethyl)-7-Azabicyclo[2.2.1]Heptan-7-Yl]Ethan-1-One (CAS No: 2137787-